Cas no 2586127-29-7 ((2-Fluoro-3-methoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane)

(2-Fluoro-3-methoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane is a fluorinated aromatic sulfide compound with a methoxy and trifluoromethyl substitution pattern. Its unique structure offers enhanced stability and reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The fluorine and trifluoromethyl groups contribute to improved lipophilicity and metabolic resistance, while the sulfide moiety provides versatility in further functionalization.

(2-Fluoro-3-methoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane structure

2586127-29-7 structure

Product Name:(2-Fluoro-3-methoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane

CAS No:2586127-29-7

MF:C₉H₈F₄OS

MW:240.2178

CID:5077187

Update Time:2025-06-19

(2-Fluoro-3-methoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

- (2-Fluoro-3-methoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane
- Inchi： 1S/C9H8F4OS/c1-14-8-5(9(11,12)13)3-4-6(15-2)7(8)10/h3-4H,1-2H3
- InChI Key： OQQGPFVZPHWGOT-UHFFFAOYSA-N
- SMILES： S(C([H])([H])[H])C1C([H])=C([H])C(C(F)(F)F)=C(C=1F)OC([H])([H])[H]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 209
XLogP3: 3.4
Topological Polar Surface Area: 34.5

(2-Fluoro-3-methoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR021PTN-1g	(2-Fluoro-3-methoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane	2586127-29-7	95%	1g	$295.00	2025-02-12
Aaron	AR021PTN-5g	(2-Fluoro-3-methoxy-4-(trifluoromethyl)phenyl)(methyl)sulfane	2586127-29-7	95%	5g	$886.00	2025-02-12